Cas no 928774-97-4 (2,4,5,6,7,8-HEXAHYDRO-6-(PHENYLMETHYL)- PYRAZOLO[3,4-D]AZEPINE)

• Product Name: 2,4,5,6,7,8-HEXAHYDRO-6-(PHENYLMETHYL)- PYRAZOLO[3,4-D]AZEPINE
• CAS No: 928774-97-4
• MF: C₁₄H₁₇N₃
• MW: 227.304882764816
• CID: 999063
• PubChem ID: 57355945
• Update Time: 2025-04-20

2,4,5,6,7,8-HEXAHYDRO-6-(PHENYLMETHYL)- PYRAZOLO[3,4-D]AZEPINE Chemical and Physical Properties

Names and Identifiers

• 2,4,5,6,7,8-HEXAHYDRO-6-(PHENYLMETHYL)- PYRAZOLO[3,4-D]AZEPINE
• 6-benzyl-4,5,7,8-tetrahydro-1H-pyrazolo[3,4-d]azepine
• PEJXGIXLNJDHNZ-UHFFFAOYSA-N
• DTXSID30723351
• SCHEMBL1171272
• 6-benzyl-2,4,5,6,7,8-hexahydropyrazolo[3,4-d]azepine
• 6-Benzyl-1,4,5,6,7,8-hexahydropyrazolo[3,4-d]azepine
• 6-(Phenylmethyl)-2,4,5,6,7,8-hexahydropyrazolo[3,4-d]azepine
• 928774-97-4

• Inchi： 1S/C14H17N3/c1-2-4-12(5-3-1)11-17-8-6-13-10-15-16-14(13)7-9-17/h1-5,10H,6-9,11H2,(H,15,16)
• InChI Key： PEJXGIXLNJDHNZ-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCC2C=NNC=2CC1

Computed Properties

• Exact Mass: 227.142247555g/mol
• Monoisotopic Mass: 227.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 31.9Ų